5-Methoxy-2-(2-methylthiophenyl)benzoic acid, 95%

• IUPAC Name: 5-methoxy-2-(2-methylsulfanylphenyl)benzoic acid
• InChI: InChI=1S/C15H14O3S/c1-18-10-7-8-11(13(9-10)15(16)17)12-5-3-4-6-14(12)19-2/h3-9H,1-2H3,(H,16,17)
• InChI Key: SHXJSRASJTUPIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC=CC=C2SC)C(=O)O
• Molecular Formula: C15H14O3S
• Molecular Weight: 274.3 g/mol

Description

5-Methoxy-2-(2-methylthiophenyl)benzoic acid, commonly referred to as 5-MTPB, is a synthetic compound that has been studied extensively in recent years for its potential applications in medicinal chemistry, drug discovery, and laboratory experiments. This compound has been used in a variety of scientific research applications and has been found to have a number of biochemical and physiological effects.

Scientific Research Applications

5-MTPB has been studied extensively for its potential applications in medicinal chemistry and drug discovery. It has been used as a molecular scaffold for the synthesis of various novel compounds, such as quinazolinone derivatives, which have been studied for their potential anti-cancer activity. 5-MTPB has also been used in the synthesis of various heterocyclic compounds, such as pyridines, which have been studied for their potential anti-inflammatory and anti-bacterial activity.

Mechanism of Action

The exact mechanism of action of 5-MTPB is not yet fully understood. However, it is believed that the compound may act as a modulator of various cellular processes, such as signal transduction pathways, transcription factors, and enzyme activity. It is also believed that the compound may act as an inhibitor of certain enzymes, such as cytochrome P450, which may be involved in the metabolism of various drugs and other compounds.
Biochemical and Physiological Effects
5-MTPB has been found to have a number of biochemical and physiological effects. It has been found to have antioxidant, anti-inflammatory, and anti-bacterial activity. It has also been found to have an effect on the metabolism of drugs and other compounds, as well as on the expression of various genes and proteins. Additionally, it has been found to have an effect on the activity of certain enzymes, such as cytochrome P450.

Advantages and Limitations for Lab Experiments

There are a number of advantages to using 5-MTPB in laboratory experiments. The compound is relatively inexpensive and easy to synthesize, making it an attractive option for researchers. Additionally, the compound has been found to have a number of biochemical and physiological effects, making it a useful tool for studying various cellular processes. However, there are also some limitations to using 5-MTPB in laboratory experiments. The compound has a relatively short half-life, making it difficult to study its effects over a long period of time. Additionally, the exact mechanism of action of the compound is not yet fully understood, making it difficult to predict its effects in certain situations.

Future Directions

The potential future directions for 5-MTPB are numerous. Further research is needed to better understand the compound’s mechanism of action and its potential applications in medicinal chemistry and drug discovery. Additionally, further research is needed to explore the compound’s potential effects on various cellular processes, such as signal transduction pathways, transcription factors, and enzyme activity. Additionally, further research is needed to explore the compound’s potential effects on the metabolism of drugs and other compounds. Finally, further research is needed to explore the compound’s potential effects on the expression of various genes and proteins.

Synthesis Methods

5-MTPB is synthesized via a two-step reaction. The first step involves the condensation of 2-methylthiophenol with acetic anhydride in the presence of pyridine to form 2-(2-methylthiophenyl)acetic acid. The second step involves the reaction of 2-(2-methylthiophenyl)acetic acid with methanol in the presence of sulfuric acid to form 5-MTPB.